Cas no 159877-48-2 (tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate)
159877-48-2 structure
Product Name:tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate
CAS No:159877-48-2
MF:C9H18N2O3
MW:202.250822544098
CID:109365
Update Time:2023-08-02
tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,(3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester, (R)- (9CI)
- Carbamic acid, (3-amino-1-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester, (R)-
- tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate
-
- Inchi: 1S/C9H18N2O3/c1-6(5-7(10)12)11-8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H2,10,12)(H,11,13)/t6-/m1/s1
- InChI Key: RHTSOFOGPVTVGP-ZCFIWIBFSA-N
- SMILES: O(C(N[C@H](C)CC(N)=O)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 221
- XLogP3: 0.2
- Topological Polar Surface Area: 81.4
tert-butyl N-[(2R)-4-amino-4-oxobutan-2-yl]carbamate Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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